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Introduction
Ulexite, a hydrated sodium calcium borate mineral (NaCaB₅O₆(OH)₆·5H₂O), is an effective

fluxing agent in various metallurgical processes.[1][2] Its unique chemical composition,

particularly its boron trioxide (B₂O₃) content, allows it to significantly alter the physicochemical

properties of metallurgical slags. The primary functions of ulexite as a flux include lowering the

melting point of slags, reducing slag viscosity, and enhancing the removal of impurities from

molten metal.[3][4] These characteristics can lead to improved operational efficiency, energy

savings, and better-quality final products in processes such as steelmaking, smelting of non-

ferrous metals, and gold refining.[3][4] This document provides detailed application notes and

experimental protocols for the utilization of ulexite as a metallurgical flux.

Chemical Composition and Properties of Ulexite
Ulexite is a naturally occurring mineral with a variable composition depending on the deposit. A

typical chemical composition of ground ulexite is presented in Table 1. The key fluxing

component is boron trioxide (B₂O₃), which acts as a powerful network modifier in silicate melts.

Table 1: Typical Chemical Composition of Ground Ulexite
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Component Typical Value (%)

Boron Trioxide (B₂O₃) 37.0

Calcium Oxide (CaO) 18.0

Sodium Oxide (Na₂O) 4.0

Silicon Dioxide (SiO₂) 3.0

Aluminum Oxide (Al₂O₃) 0.1

Strontium Oxide (SrO) 0.6

Magnesium Oxide (MgO) 1.6

Sulfate (SO₄) 0.2

Iron(III) Oxide (Fe₂O₃) 0.02

Loss on Ignition (LOI) 34.0

Source: ETIMINE USA INC.[5]

Applications in Metallurgy
The application of ulexite as a flux stems from its ability to form low-melting-point eutectic

mixtures with various oxides present in metallurgical slags. This property is particularly

beneficial in the following areas:

Steelmaking: In steelmaking, fluxes are essential for removing impurities like sulfur and

phosphorus from the molten steel into the slag phase. Ulexite can be used as a partial or

complete replacement for fluorspar (CaF₂), a traditional flux that raises environmental and

refractory wear concerns.[3][4][6][7] Boron-containing fluxes like ulexite increase slag

fluidity, which enhances the kinetics of desulfurization and dephosphorization reactions.

Non-ferrous Smelting: In processes like copper and lead smelting, ulexite helps to create a

fluid slag at lower temperatures, which facilitates the separation of the molten metal from the

slag and minimizes metal losses.[4]
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Gold Refining: Borates, including ulexite, are used in gold refining fluxes to dissolve metal

oxides and other impurities, leading to a higher recovery of gold.[3]

Quantitative Data on Ulexite Performance
Effect on Slag Melting Point
The addition of B₂O₃, the primary active component in ulexite, significantly lowers the liquidus

temperature of CaO-Al₂O₃-SiO₂ slag systems. This effect is crucial for reducing energy

consumption in metallurgical furnaces.

Table 2: Effect of B₂O₃ Addition on the Liquidus Temperature of CaO-Al₂O₃-SiO₂ Slag

CaO/SiO₂
Ratio

Al₂O₃ (wt. %)
B₂O₃ Addition
(wt. %)

Liquidus
Temperature
(°C)

Temperature
Reduction (°C)

0.6 15.8 0 1335 0

0.6 15.8 18.8 900 435

1.0 15.6 0 1450 0

1.0 15.6 14.9 1250 200

Source: Islam, 2022[4][7]

Comparative Performance in Desulfurization
In hot metal desulfurization, a lime-ulexite-graphite mixture has demonstrated superior

performance compared to a standard mixture containing fluorspar.

Table 3: Comparison of Desulfurizing Mixtures
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Mixture Composition (wt.
%)

Desulfurization Ratio Refractory Wear

Lime (84.03%) - Ulexite

(10.97%) - Graphite (5%)
Highest

Low (less than standard

fluorspar mixture)

Standard Lime-Fluorspar

Mixture
Lower than Ulexite Mixture Higher than Ulexite Mixture

Source: Moreira et al., 2018[3][4][6][7]

Experimental Protocols
The following protocols provide standardized methods for evaluating the effectiveness of

ulexite as a flux in a laboratory setting.

Protocol 1: Determination of Slag Viscosity using the
Rotating Cylinder Method
Objective: To measure the effect of ulexite additions on the viscosity of a synthetic

metallurgical slag at a given temperature.

Apparatus:

High-temperature viscometer (e.g., Brookfield LVDV-II+ Pro)

High-temperature furnace with inert atmosphere capability (e.g., vertical tube furnace)

Molybdenum or platinum crucible and spindle

Graphite susceptor for indirect heating

Argon gas supply

Analytical balance

Mortar and pestle
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Procedure:

Slag Preparation:

Prepare a synthetic slag mixture representative of the process being studied (e.g., CaO-

SiO₂-Al₂O₃-MgO).

Prepare several batches of the synthetic slag with varying amounts of ground ulexite
(e.g., 0%, 2%, 5%, 10% by weight).

Thoroughly mix each batch using a mortar and pestle.

Viscosity Measurement:

Place a known weight of the slag mixture into the crucible.

Position the crucible in the high-temperature furnace.

Heat the furnace to the desired experimental temperature (e.g., 1500 °C) under an argon

atmosphere at a controlled rate (e.g., 10 °C/min) to prevent slag boiling.

Once the target temperature is reached, allow the slag to homogenize for at least 30

minutes.

Lower the viscometer spindle into the molten slag to a predetermined depth.

Set the spindle rotation speed (e.g., 200 rpm).

Record the torque and calculate the viscosity according to the instrument's calibration.

Repeat the measurement for each slag composition.

Protocol 2: Evaluation of Desulfurization Efficiency
Objective: To determine the effectiveness of a ulexite-based flux in removing sulfur from

molten iron.

Apparatus:
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Electric resistance furnace with mechanical stirring capability

Graphite crucible

Mechanical stirrer with a graphite impeller

Sampling equipment (e.g., vacuum glass samplers)

Analytical equipment for sulfur analysis in metal (e.g., combustion-infrared absorption

method)

Procedure:

Melt Preparation:

Charge a graphite crucible with a known weight of pig iron with a known initial sulfur

concentration.

Heat the furnace to the desired experimental temperature (e.g., 1400 °C).

Flux Addition and Desulfurization:

Prepare the desulfurizing flux mixture (e.g., 84.03% lime, 10.97% ulexite, 5% graphite).

Once the iron is molten and at the target temperature, add the flux mixture to the surface

of the melt.

Begin mechanical stirring at a constant speed (e.g., 400 rpm).

Sampling:

Take metal samples at regular intervals (e.g., 0, 5, 10, 20, 30, and 60 minutes) after flux

addition.

Quench the samples rapidly to preserve the chemical composition.

Analysis:

Analyze the sulfur content of each metal sample.
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Calculate the desulfurization efficiency (η) at each time point using the following formula: η

(%) = [(S_initial - S_t) / S_initial] * 100 where S_initial is the initial sulfur content and S_t is

the sulfur content at time t.
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Caption: Logical workflow of ulexite's fluxing action.
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Caption: Experimental workflow for evaluating ulexite flux.

Conclusion
Ulexite serves as a viable and effective flux in a range of metallurgical applications. Its ability to

lower slag melting points and viscosities contributes to significant process improvements,

including energy savings and enhanced impurity removal. The provided data and protocols

offer a framework for researchers and professionals to explore and optimize the use of ulexite
as a sustainable and efficient alternative to traditional metallurgical fluxes. Further research into

the specific effects of ulexite on the viscosity of various slag systems is encouraged to expand

its application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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